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Compound of Interest

Compound Name: 1-Bromononane-d3

Cat. No.: B12396705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Bromononane-d3, a deuterated analog of 1-bromononane. Given the limited availability of

direct experimental data for this specific isotopologue, this document presents a combination of

calculated values, data from its non-deuterated counterpart, and established scientific

principles regarding the effects of isotopic substitution. Detailed experimental protocols for the

determination of these properties are also provided.

Introduction to 1-Bromononane-d3
1-Bromononane-d3 is a saturated alkyl halide in which three hydrogen atoms have been

replaced by their heavy isotope, deuterium. This isotopic labeling makes it a valuable tool in

various scientific applications, particularly in mechanistic studies, as a tracer in metabolic

investigations, and as an internal standard for mass spectrometry-based quantitative analysis.

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can

lead to a slower rate of metabolic cleavage, a phenomenon known as the kinetic isotope effect.

Understanding the physical properties of this compound is crucial for its correct handling,

application, and the accurate interpretation of experimental results.

The logical relationship and structural difference between the standard compound and its

deuterated analog are illustrated below.
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Figure 1: Isotopic relationship between 1-Bromononane and 1-Bromononane-d3.

Data Presentation: Physical Properties
The following table summarizes the key physical properties of 1-Bromononane-d3. Where

direct experimental data is unavailable, values are calculated or estimated based on the well-

characterized properties of 1-bromononane.
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Property
1-Bromononane-d3
(Calculated/Estimated)

1-Bromononane
(Experimental Data)

Molecular Formula C₉H₁₆D₃Br C₉H₁₉Br[1][2][3]

Molecular Weight 210.17 g/mol 207.15 g/mol [1][2]

CAS Number 1219799-20-8 693-58-3

Appearance
Expected to be a clear,

colorless liquid
Clear, colorless liquid

Density
Expected to be slightly > 1.084

g/mL at 25°C
1.084 g/mL at 25°C

Boiling Point
Expected to be slightly >

201°C
201°C at 1013 hPa

Melting Point Expected to be similar to -29°C -29°C

Refractive Index Expected to be similar to 1.454 n20/D 1.454

Isotopic Purity Typically >98 atom % D N/A

Note: The density and boiling point of deuterated compounds are typically slightly higher than

their non-deuterated analogs due to the increased molecular mass.

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of a liquid compound like 1-Bromononane-d3.

General Workflow for Physical Property Characterization
The overall process for characterizing the physical properties of a liquid sample follows a

structured workflow to ensure accuracy and reproducibility.
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Figure 2: Experimental workflow for physical property characterization.

Protocol for Density Determination (Pycnometer
Method)
This method provides a highly precise means of determining the density of a liquid.

Apparatus:
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Pycnometer (a glass flask with a close-fitting ground glass stopper and a capillary hole)

Analytical balance (precision of ±0.0001 g)

Thermostatic water bath

Thermometer

Procedure:

Preparation: Thoroughly clean and dry the pycnometer and its stopper.

Tare Weight: Place the empty, dry pycnometer with its stopper on the analytical balance and

record its mass (m₁).

Filling: Fill the pycnometer with the sample liquid (1-Bromononane-d3).

Temperature Equilibration: Place the filled pycnometer in a thermostatic water bath set to a

specific temperature (e.g., 25.0°C). Allow it to equilibrate for at least 15-20 minutes.

Volume Adjustment: Insert the stopper. Excess liquid will be forced out through the capillary.

Carefully wipe dry the exterior of the pycnometer.

Gross Weight: Weigh the filled pycnometer and record its mass (m₂).

Calibration: Repeat steps 1-6 using a reference liquid with a known density at the same

temperature, such as distilled water, to determine the exact volume of the pycnometer (V).

Calculation: The density (ρ) of the sample is calculated using the formula: ρ = (m₂ - m₁) / V
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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